Cas no 105211-80-1 (1-(5-bromo-2-hydroxyphenyl)butan-1-one)

• Product Name: 1-(5-bromo-2-hydroxyphenyl)butan-1-one
• CAS No: 105211-80-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 1151392
• PubChem ID: 13987842
• Update Time: 2025-05-20

1-(5-bromo-2-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-hydroxyphenyl)butan-1-one
• 1-(5-Brom-2-hydroxy-phenyl)-butan-1-on
• AGN-PC-0001NR
• CTK0G5694
• 1-(5-bromo-2-hydroxy-phenyl)-butan-1-one
• SureCN6241323
• ACMC-20m813
• 1-Butanone, 1-(5-broMo-2-hydroxyphenyl)-
• 1-(5-bromo-2-hydroxyphenyl)-1-butanone
• SCHEMBL6241323
• A18049
• EN300-1276689
• DTXSID90553853
• AKOS011667848
• 105211-80-1

• Inchi： 1S/C10H11BrO2/c1-2-3-9(12)8-6-7(11)4-5-10(8)13/h4-6,13H,2-3H2,1H3
• InChI Key： NIWDQGAGNUZPSG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CCC)=O)O

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.13750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromo-2-hydroxyphenyl)butan-1-one

Professional Introduction to Compound with CAS No. 105211-80-1 and Product Name: 1-(5-bromo-2-hydroxyphenyl)butan-1-one

The compound identified by the CAS number 105211-80-1 and the product name 1-(5-bromo-2-hydroxyphenyl)butan-1-one represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in various biochemical pathways and drug development strategies.

Structurally, 1-(5-bromo-2-hydroxyphenyl)butan-1-one consists of a butanone backbone substituted with a phenyl ring at the first carbon, which is further modified by a bromine atom at the fifth position and a hydroxyl group at the second position. This specific arrangement of functional groups makes the compound a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules that exhibit pharmacological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both bromine and hydroxyl substituents on an aromatic ring. These structural features are often associated with enhanced binding affinity to biological targets, making such compounds attractive candidates for drug discovery. The presence of the 5-bromo-2-hydroxyphenyl moiety in particular has been linked to activities in modulating enzyme function and receptor interactions, which are critical for therapeutic intervention.

One of the most compelling aspects of 1-(5-bromo-2-hydroxyphenyl)butan-1-one is its potential role as a precursor in synthesizing novel bioactive molecules. Researchers have leveraged this compound to develop derivatives that exhibit significant promise in preclinical studies. For instance, modifications to the butanone moiety have led to compounds with demonstrated efficacy in inhibiting specific kinases and other enzymes implicated in inflammatory and oncogenic pathways. These findings underscore the importance of 1-(5-bromo-2-hydroxyphenyl)butan-1-one as a building block in medicinal chemistry.

The bromine atom at the fifth position of the phenyl ring is particularly noteworthy, as it introduces a site for further functionalization while also enhancing electronic properties that can influence molecular interactions. This feature has been exploited in designing molecules that exhibit selectivity for certain biological targets over others, reducing off-target effects and improving therapeutic outcomes. Additionally, the hydroxyl group provides a handle for chemical modifications, allowing researchers to fine-tune properties such as solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry have further illuminated the potential of 1-(5-bromo-2-hydroxyphenyl)butan-1-one as a pharmacophore. Molecular modeling studies have suggested that this compound can effectively engage with various protein targets through hydrogen bonding networks and hydrophobic interactions. These insights have guided synthetic efforts toward optimizing potency and selectivity, leading to promising candidates for further development.

In addition to its role as an intermediate, 1-(5-bromo-2-hydroxyphenyl)butan-1-one has shown potential in interdisciplinary applications. For example, its structural motif has been incorporated into materials designed for sensing applications, where its interaction with specific analytes can be monitored through changes in spectroscopic properties. This dual functionality highlights the compound's versatility beyond traditional pharmaceutical applications.

The synthesis of 1-(5-bromo-2-hydroxyphenyl)butan-1-one itself presents an interesting challenge due to the need for precise control over regioselectivity during functionalization. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and enantioselective transformations, have been employed to achieve high yields and purity. These techniques not only facilitate access to this compound but also contribute to broader advancements in synthetic organic chemistry.

As research continues to uncover new biological activities associated with phenolic derivatives containing bromine substituents, the demand for high-quality sources of 1-(5-bromo-2-hydroxyphenyl)butan-1-one is expected to grow. Manufacturers specializing in fine chemicals have responded by optimizing production processes to meet these needs while adhering to stringent quality control standards. This ensures that researchers worldwide can access reliable supplies of this valuable compound for their studies.

The future prospects for 1-(5-bromo-2-hydroxyphenyl)butan-1-one are bright, with ongoing investigations exploring its role in developing next-generation therapeutics. Collaborative efforts between academic researchers and industry partners are likely to yield innovative applications across multiple therapeutic areas. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing both fundamental science and practical drug development strategies.